Cas no 211180-00-6 ((R)-2-Acetamido-3-(1H-pyrrolo[2,3-b]pyridin-3-yl)propanoic acid)

• Product Name: (R)-2-Acetamido-3-(1H-pyrrolo[2,3-b]pyridin-3-yl)propanoic acid
• CAS No: 211180-00-6
• MF: C₁₂H₁₃N₃O₃
• MW: 247.249922513962
• CID: 1025677
• PubChem ID: 11043063
• Update Time: 2025-06-08

(R)-2-Acetamido-3-(1H-pyrrolo[2,3-b]pyridin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-Acetamido-3-(1H-pyrrolo[2,3-b]pyridin-3-yl)propanoic acid
• (2R)-2-acetamido-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid
• (R)-2-Acetamido-3-(1H-pyrrolo[2,3-b]pyridin-3-yl)propanoicacid
• 1H-Pyrrolo[2,3-b]pyridine-3-propanoic acid, -(acetylamino)-, (R)-
• SC1209
• 211180-00-6
• AKOS015919756
• A879250
• DB-362328
• (2R)-2-acetamido-3-(1H-pyrrolo[2,3-b]pyridin-3-yl)propanoic acid
• DTXSID70453105

• MDL： MFCD20261491
• Inchi： 1S/C12H13N3O3/c1-7(16)15-10(12(17)18)5-8-6-14-11-9(8)3-2-4-13-11/h2-4,6,10H,5H2,1H3,(H,13,14)(H,15,16)(H,17,18)/t10-/m1/s1
• InChI Key： VUFBELWPQXOLKI-SNVBAGLBSA-N
• SMILES： OC([C@@H](CC1=CNC2C1=CC=CN=2)NC(C)=O)=O

Computed Properties

• Exact Mass: 247.09569129g/mol
• Monoisotopic Mass: 247.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 95.1Ų

Experimental Properties

• Density: 1.42

Additional information on (R)-2-Acetamido-3-(1H-pyrrolo[2,3-b]pyridin-3-yl)propanoic acid

Introduction to (R)-2-Acetamido-3-(1H-pyrrolo[2,3-b]pyridin-3-yl)propanoic Acid (CAS No. 211180-00-6)

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of innovative therapeutic agents. Among these, (R)-2-Acetamido-3-(1H-pyrrolo[2,3-b]pyridin-3-yl)propanoic acid (CAS No. 211180-00-6) stands out due to its unique structural features and promising biological activities. This compound, characterized by its chiral center and intricate heterocyclic framework, has garnered significant attention in recent years for its potential applications in medicinal chemistry and drug discovery.

The molecular structure of (R)-2-Acetamido-3-(1H-pyrrolo[2,3-b]pyridin-3-yl)propanoic acid consists of a propanoic acid backbone modified with an acetamido group at the second carbon and a 1H-pyrrolo[2,3-b]pyridine moiety at the third carbon. This arrangement not only contributes to its distinct chemical properties but also enhances its biological relevance. The presence of the pyrrolo[2,3-b]pyridine scaffold is particularly noteworthy, as this heterocycle is frequently encountered in biologically active molecules, including several FDA-approved drugs.

Recent studies have highlighted the significance of (R)-2-Acetamido-3-(1H-pyrrolo[2,3-b]pyridin-3-yl)propanoic acid in the context of drug development. Researchers have demonstrated its potential as a key intermediate in the synthesis of novel pharmacophores targeting various therapeutic pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammatory responses and cancer progression. The chiral nature of the molecule is particularly crucial, as enantiomeric purity significantly influences pharmacological outcomes.

The acetamido group in the molecule contributes to its solubility and stability, making it a favorable candidate for further derivatization and formulation into drug candidates. Additionally, the pyrrolo[2,3-b]pyridine ring is known for its ability to interact with biological targets such as receptors and enzymes, thereby modulating cellular processes. This dual functionality has prompted investigations into its role as a scaffold for developing small-molecule inhibitors.

In light of these attributes, (R)-2-Acetamido-3-(1H-pyrrolo[2,3-b]pyridin-3-yl)propanoic acid has been explored in several preclinical studies aimed at identifying novel therapeutic agents. One notable area of research involves its potential application in oncology. Studies suggest that compounds incorporating the pyrrolo[2,3-b]pyridine moiety may exhibit inhibitory effects on kinases and other proteins implicated in tumor growth and metastasis. The (R)-configuration of the molecule is particularly relevant here, as it ensures high enantiomeric purity, which is critical for minimizing off-target effects.

Furthermore, the compound has shown promise in addressing inflammatory diseases. Chronic inflammation is a hallmark of numerous pathological conditions, including autoimmune disorders and cardiovascular diseases. By targeting inflammatory pathways, (R)-2-Acetamido-3-(1H-pyrrolo[2,3-b]pyridin-3-yl)propanoic acid and its derivatives may offer therapeutic benefits by modulating key mediators such as cytokines and chemokines. The structural versatility of this compound allows for further modifications to enhance its pharmacokinetic properties and target specificity.

The synthesis of (R)-2-Acetamido-3-(1H-pyrrolo[2,3-b]pyridin-3-yl)propanoic acid presents both challenges and opportunities for synthetic chemists. The integration of multiple functional groups necessitates careful planning to ensure regioselectivity and yield optimization. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the pyrrolo[2,3-b]pyridine core efficiently. These methods not only improve synthetic efficiency but also enable access to complex molecular architectures that would be otherwise difficult to achieve.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like (R)-2-Acetamido-3-(1H-pyrrolo[2,3-b]pyridin-3-yl)propanoic acid. Molecular modeling techniques allow researchers to predict binding affinities and interactions with biological targets with high accuracy. This approach has been instrumental in guiding the design of novel derivatives with enhanced efficacy and reduced toxicity. By leveraging computational tools alongside experimental data, scientists can rapidly screen large libraries of compounds and identify promising candidates for further investigation.

The pharmaceutical industry continues to invest heavily in research aimed at developing next-generation therapeutics based on innovative chemical scaffolds like (R)-2-Acetamido-3-(1H-pyrrolo[2,3-b]pyridin-3-yl)propanoic acid. Its unique structural features make it a valuable building block for drug discovery programs targeting a wide range of diseases. As our understanding of biological pathways evolves, so does our ability to design molecules that precisely modulate these processes.

In conclusion,(R)-2-Acetamido-3-(1H-pyrrolo[2,3-b]pyridin-3-yl)propanoic acid represents a significant advancement in medicinal chemistry due to its complex structure and multifaceted biological activities. Its potential applications in oncology and inflammatory diseases underscore its importance as a lead compound for further development. With ongoing research efforts focused on optimizing its synthesis and exploring new therapeutic applications,(R)-2-Acetamido-3-(1H-pyrrolo[2,3-b]pyridin-3-yl)propanoic acid is poised to make substantial contributions to future medical breakthroughs.